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Compound of Interest

Compound Name: AM-114

CAS No.: 856849-35-9

Cat. No.: B10814492

Get Quote

Welcome to the comprehensive technical support guide for the synthesis of AM-114. This

resource is designed for researchers, medicinal chemists, and process development scientists

to navigate the common challenges encountered during the synthesis of this potent

proteasome inhibitor. This guide provides in-depth troubleshooting advice, frequently asked

questions, and detailed protocols grounded in established chemical principles.

Introduction to AM-114 Synthesis
AM-114, with the systematic name [4-[(Z)-[(5Z)-5-[(4-boronophenyl)methylidene]-1-methyl-4-

oxopiperidin-3-ylidene]methyl]phenyl]boronic acid, is a symmetrical diarylidene piperidone

derivative.[1] Its structure, featuring two boronic acid functionalities, is key to its biological

activity as an inhibitor of the 20S proteasome's chymotrypsin-like activity.[2]

The synthesis of AM-114, while not explicitly detailed in a single public-domain source, can be

logically approached through a convergent synthesis strategy. The core of the molecule is a

3,5-bis(benzylidene)-1-methylpiperidin-4-one scaffold, which is accessible via a double

Knoevenagel condensation. The boronic acid moieties are typically introduced using precursors

suitable for cross-coupling reactions or carried through the synthesis from a boronic acid-

functionalized starting material.
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This guide will focus on a plausible and widely applicable synthetic route, highlighting critical

steps and potential pitfalls.

Diagram: Proposed Retrosynthetic Analysis of AM-
114

AM-114

Double Knoevenagel
Condensation

N-Methyl-4-piperidone 4-Formylphenylboronic Acid 
 (or protected equivalent)

Retrosynthetic approach for AM-114.

Click to download full resolution via product page

Caption: Retrosynthetic approach for AM-114.

Frequently Asked Questions (FAQs)
Q1: What is the most likely synthetic route for AM-114?

A1: The most probable synthetic pathway involves a base-catalyzed double Knoevenagel

condensation of N-methyl-4-piperidone with two equivalents of 4-formylphenylboronic acid or a

protected precursor, such as its pinacol ester.[3][4][5] This one-pot reaction efficiently

constructs the core diarylidene piperidone structure.

Q2: Why are boronic acids often protected during synthesis?

A2: Boronic acids can be unstable under certain reaction conditions. They are prone to

dehydration to form boroxines, and can be sensitive to strong oxidizing or nucleophilic

conditions.[6] Protecting groups, such as pinacol esters (forming a boronate ester), enhance
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stability, improve solubility in organic solvents, and prevent unwanted side reactions.[7]

Deprotection is typically achieved under mild acidic or basic conditions.

Q3: What is the role of the base in the Knoevenagel condensation?

A3: The base, typically a weak amine like piperidine or pyrrolidine, acts as a catalyst.[5][8] It

deprotonates the active methylene group (the α-carbon to the ketone) of the N-methyl-4-

piperidone, forming an enolate. This enolate then acts as a nucleophile, attacking the carbonyl

carbon of the benzaldehyde derivative.[4]

Q4: Can other methods be used to introduce the boronic acid groups?

A4: Yes. An alternative strategy would be to perform the Knoevenagel condensation with 4-

bromobenzaldehyde to form a dibrominated intermediate. The boronic acid moieties could then

be introduced in a subsequent step via a palladium-catalyzed Miyaura borylation or a lithium-

halogen exchange followed by reaction with a borate ester. However, this adds steps to the

synthesis and may have lower overall yield.

Troubleshooting Guide: Common Issues in AM-114
Synthesis
This section addresses specific problems that may arise during the synthesis of AM-114,

focusing on the key Knoevenagel condensation step.
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Issue Potential Cause(s) Recommended Solution(s)

Low Yield of Di-substituted

Product

- Incomplete reaction. -

Formation of mono-substituted

intermediate. - Catalyst

inefficiency.

- Increase reaction time and/or

temperature. - Ensure a 2:1

molar ratio of the

benzaldehyde derivative to N-

methyl-4-piperidone. -

Experiment with different base

catalysts (e.g., piperidine,

pyrrolidine, or a combination

with an acid co-catalyst like

acetic acid).[5][8]

Formation of Impurities

- Self-condensation of N-

methyl-4-piperidone. -

Cannizzaro reaction of the

benzaldehyde derivative (if a

strong base is used). - Side

reactions involving the boronic

acid group.

- Use a weak base catalyst.

Strong bases should be

avoided.[4] - If using

unprotected 4-

formylphenylboronic acid,

consider using its pinacol ester

to protect the boronic acid

moiety. - Purify starting

materials to remove any

contaminants.

Poor Stereoselectivity (E/Z

Isomers)

- The formation of both E and

Z isomers is possible at each

double bond.

- The thermodynamically more

stable (E,E)-isomer is typically

the major product. Purification

by recrystallization or column

chromatography can often

isolate the desired isomer. The

(Z,Z) configuration in the

IUPAC name refers to the

relative orientation of the

substituents on the piperidone

ring.

Difficult Purification - Product may be poorly

soluble. - Similar polarity of

- Recrystallization from a

suitable solvent system (e.g.,

ethanol/water, DMF/water) is
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starting materials,

intermediates, and product.

often effective. - If using

column chromatography, a

gradient elution may be

necessary. For boronic acids,

silica gel chromatography can

sometimes be challenging;

consider using a modified silica

or a different stationary phase.

Decomposition of Boronic Acid

- Harsh reaction conditions

(high temperature, strong

acid/base). - Presence of

oxidizing agents.

- Use mild reaction conditions.

- Protect the boronic acid as a

boronate ester (e.g., pinacol

ester) for the condensation

step, followed by deprotection.

[7] - Ensure all reactions are

performed under an inert

atmosphere (e.g., nitrogen or

argon) if sensitivity to air is

suspected.

Experimental Protocols
Protocol 1: Synthesis of AM-114 via Knoevenagel
Condensation
This protocol describes a plausible method for the synthesis of AM-114.

Materials:

N-Methyl-4-piperidone

4-Formylphenylboronic acid pinacol ester

Piperidine

Ethanol, absolute

Hydrochloric acid (for deprotection)
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Diethyl ether

Acetone

Procedure:

Condensation: To a solution of N-methyl-4-piperidone (1 equivalent) in absolute ethanol, add

4-formylphenylboronic acid pinacol ester (2.2 equivalents).

Add piperidine (0.2 equivalents) as a catalyst.

Reflux the reaction mixture for 12-24 hours, monitoring the progress by TLC.

Upon completion, cool the reaction mixture to room temperature. The protected AM-114
intermediate may precipitate.

Collect the solid by filtration and wash with cold ethanol.

Deprotection: Suspend the protected intermediate in a mixture of acetone and water.

Add aqueous hydrochloric acid (e.g., 2 M) and stir at room temperature until deprotection is

complete (monitor by TLC or LC-MS).

Neutralize the mixture with a mild base (e.g., sodium bicarbonate).

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude AM-114 by recrystallization or column chromatography to yield

the final product.

Diagram: Synthetic Workflow
Caption: Synthetic workflow for AM-114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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